Cas no 773867-78-0 (3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid)
3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanpropanoic acid, 5-methyl-β-[[(phenylmethoxy)carbonyl]amino]-
- 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid
-
- Inchi: 1S/C16H17NO5/c1-11-7-8-14(22-11)13(9-15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-8,13H,9-10H2,1H3,(H,17,20)(H,18,19)
- InChI Key: GJOCXVAWUNYNTR-UHFFFAOYSA-N
- SMILES: CC1OC(C(NC(OCC2C=CC=CC=2)=O)CC(O)=O)=CC=1
3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121161-0.05g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 0.05g |
$707.0 | 2023-06-08 | ||
| Enamine | EN300-121161-0.1g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 0.1g |
$741.0 | 2023-06-08 | ||
| Enamine | EN300-121161-0.25g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 0.25g |
$774.0 | 2023-06-08 | ||
| Enamine | EN300-121161-0.5g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 0.5g |
$809.0 | 2023-06-08 | ||
| Enamine | EN300-121161-1.0g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 1g |
$842.0 | 2023-06-08 | ||
| Enamine | EN300-121161-2.5g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 2.5g |
$1650.0 | 2023-06-08 | ||
| Enamine | EN300-121161-5.0g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 5g |
$2443.0 | 2023-06-08 | ||
| Enamine | EN300-121161-10.0g |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 10g |
$3622.0 | 2023-06-08 | ||
| Enamine | EN300-121161-50mg |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-121161-100mg |
3-{[(benzyloxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid |
773867-78-0 | 100mg |
$476.0 | 2023-10-02 |
3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid
Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid (CAS: 773867-78-0)
In recent years, the compound 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid (CAS: 773867-78-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.
The compound, characterized by its unique furan-2-yl and benzyloxycarbonylamino functional groups, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases. The structural versatility of this compound allows for further derivatization, making it a valuable scaffold in medicinal chemistry.
One of the most notable advancements in the study of 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid is its application in the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have demonstrated its efficacy in inhibiting key enzymes such as proteases and kinases, which are often implicated in cancer and autoimmune disorders. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.
In addition to its inhibitory properties, recent investigations have also explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies utilizing advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have provided insights into its stability, bioavailability, and metabolic pathways. These data are critical for optimizing the compound's therapeutic efficacy and minimizing potential side effects.
Furthermore, the compound's interaction with biological targets has been elucidated through molecular docking and computational modeling. These in silico approaches have revealed key binding interactions and structural motifs that contribute to its bioactivity. Such insights are invaluable for guiding the rational design of derivatives with enhanced potency and selectivity.
Despite these promising developments, challenges remain in the clinical translation of 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, 3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid (CAS: 773867-78-0) represents a promising candidate in the field of medicinal chemistry. Its versatile structure and demonstrated bioactivity make it a valuable tool for drug discovery. Continued research efforts are expected to yield novel derivatives with improved pharmacological properties, paving the way for new therapeutic interventions in various diseases.
773867-78-0 (3-{(benzyloxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)